3-{3-[6-(Methylamino)-7-oxo-1,3,5-cycloheptatrien-1-yl]-3-oxo-1-propenyl}benzonitrile

• Molecular Formula: C18H14N2O2
• Molecular Weight: 290.3 g/mol
• IUPAC Name: 3-[(E)-3-[6-(methylamino)-7-oxocyclohepta-1,3,5-trien-1-yl]-3-oxoprop-1-enyl]benzonitrile
• InChI: InChI=1S/C18H14N2O2/c1-20-16-8-3-2-7-15(18(16)22)17(21)10-9-13-5-4-6-14(11-13)12-19/h2-11H,1H3,(H,20,22)/b10-9+
• InChI Key: LCBXOYHOKLKPGP-MDZDMXLPSA-N
• Isomeric SMILES: CNC1=CC=CC=C(C1=O)C(=O)/C=C/C2=CC(=CC=C2)C#N
• SMILES: CNC1=CC=CC=C(C1=O)C(=O)C=CC2=CC=CC(=C2)C#N
• Canonical SMILES: CNC1=CC=CC=C(C1=O)C(=O)C=CC2=CC(=CC=C2)C#N

Description

3-{3-[6-(Methylamino)-7-oxo-1,3,5-cycloheptatrien-1-yl]-3-oxo-1-propenyl}benzonitrile, also known as MCPP, is a synthetic compound that has been widely studied for its potential applications in scientific research. It is a derivative of the naturally occurring compound serotonin, which plays a key role in regulating mood, appetite, and sleep. MCPP has been shown to have a variety of biochemical and physiological effects, and its mechanism of action is still being studied.

Mechanism of Action

The exact mechanism of action of 3-{3-[6-(Methylamino)-7-oxo-1,3,5-cycloheptatrien-1-yl]-3-oxo-1-propenyl}benzonitrile is still being studied, but it is believed to act as a partial agonist or antagonist at various serotonin receptor subtypes, including 5-HT1A, 5-HT1B, 5-HT1D, 5-HT2A, and 5-HT2C receptors. It may also have effects on other neurotransmitter systems, such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
3-{3-[6-(Methylamino)-7-oxo-1,3,5-cycloheptatrien-1-yl]-3-oxo-1-propenyl}benzonitrile has been shown to have a variety of biochemical and physiological effects, including effects on mood, appetite, and sleep. It has been shown to increase serotonin levels in the brain, which may contribute to its effects on mood and anxiety. 3-{3-[6-(Methylamino)-7-oxo-1,3,5-cycloheptatrien-1-yl]-3-oxo-1-propenyl}benzonitrile has also been shown to increase food intake and decrease locomotor activity in animal models, suggesting a potential role in appetite regulation. Additionally, 3-{3-[6-(Methylamino)-7-oxo-1,3,5-cycloheptatrien-1-yl]-3-oxo-1-propenyl}benzonitrile has been shown to affect sleep patterns, with some studies suggesting that it may disrupt sleep.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{3-[6-(Methylamino)-7-oxo-1,3,5-cycloheptatrien-1-yl]-3-oxo-1-propenyl}benzonitrile in scientific research is its ability to selectively activate or block specific serotonin receptor subtypes, allowing researchers to study the effects of these receptors on various physiological processes. However, 3-{3-[6-(Methylamino)-7-oxo-1,3,5-cycloheptatrien-1-yl]-3-oxo-1-propenyl}benzonitrile has also been shown to have off-target effects on other neurotransmitter systems, which can complicate interpretation of results. Additionally, 3-{3-[6-(Methylamino)-7-oxo-1,3,5-cycloheptatrien-1-yl]-3-oxo-1-propenyl}benzonitrile has been shown to have inconsistent effects in different animal models and in human studies, which may limit its usefulness in certain applications.

Future Directions

There are several potential future directions for research on 3-{3-[6-(Methylamino)-7-oxo-1,3,5-cycloheptatrien-1-yl]-3-oxo-1-propenyl}benzonitrile. One area of interest is its potential role in the treatment of psychiatric disorders, such as anxiety and depression. 3-{3-[6-(Methylamino)-7-oxo-1,3,5-cycloheptatrien-1-yl]-3-oxo-1-propenyl}benzonitrile has been shown to have both anxiogenic and anxiolytic effects, depending on the dose and the specific serotonin receptor subtype being targeted. Further research is needed to determine whether 3-{3-[6-(Methylamino)-7-oxo-1,3,5-cycloheptatrien-1-yl]-3-oxo-1-propenyl}benzonitrile or related compounds could be useful in the development of new treatments for these disorders. Additionally, 3-{3-[6-(Methylamino)-7-oxo-1,3,5-cycloheptatrien-1-yl]-3-oxo-1-propenyl}benzonitrile may have applications in the study of other physiological processes, such as appetite regulation and sleep. Further research is needed to better understand the mechanisms underlying these effects and to determine the potential therapeutic applications of 3-{3-[6-(Methylamino)-7-oxo-1,3,5-cycloheptatrien-1-yl]-3-oxo-1-propenyl}benzonitrile in these areas.

Synthesis Methods

3-{3-[6-(Methylamino)-7-oxo-1,3,5-cycloheptatrien-1-yl]-3-oxo-1-propenyl}benzonitrile can be synthesized using a variety of methods, including the condensation of 3-(2-bromoethyl)benzonitrile with 2-methylamino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbaldehyde, followed by cyclization and oxidation. Other methods involve the condensation of 3-(2-bromoethyl)benzonitrile with 2-methylamino-3-(3-oxo-1-propenyl)-1,3,5-cycloheptatriene, followed by cyclization and oxidation.

Scientific Research Applications

3-{3-[6-(Methylamino)-7-oxo-1,3,5-cycloheptatrien-1-yl]-3-oxo-1-propenyl}benzonitrile has been studied for its potential applications in a variety of scientific research fields, including neuroscience, pharmacology, and toxicology. It has been used as a tool to study the effects of serotonin receptor activation, and has been shown to have both agonist and antagonist effects on various serotonin receptor subtypes. 3-{3-[6-(Methylamino)-7-oxo-1,3,5-cycloheptatrien-1-yl]-3-oxo-1-propenyl}benzonitrile has also been studied for its potential effects on other neurotransmitter systems, including dopamine and norepinephrine.